Cas no 1806396-44-0 (2-Ethylbenzo[d]oxazole-5-carboxamide)

• Product Name: 2-Ethylbenzo[d]oxazole-5-carboxamide
• CAS No: 1806396-44-0
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4820206
• Update Time: 2025-10-29

2-Ethylbenzo[d]oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Ethylbenzo[d]oxazole-5-carboxamide

• Inchi： 1S/C10H10N2O2/c1-2-9-12-7-5-6(10(11)13)3-4-8(7)14-9/h3-5H,2H2,1H3,(H2,11,13)
• InChI Key： RJVLUKKUVFQIPL-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC2C=C(C(N)=O)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 1.5
• Topological Polar Surface Area: 69.1

Additional information on 2-Ethylbenzo[d]oxazole-5-carboxamide

2-Ethylbenzo[d]oxazole-5-carboxamide (CAS 1806396-44-0): A Comprehensive Overview

2-Ethylbenzo[d]oxazole-5-carboxamide (CAS 1806396-44-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule features a benzo[d]oxazole core structure substituted with an ethyl group at the 2-position and a carboxamide functional group at the 5-position. Its unique molecular architecture makes it a valuable intermediate in drug discovery and advanced material synthesis.

The growing interest in 2-Ethylbenzo[d]oxazole-5-carboxamide derivatives stems from their potential applications in medicinal chemistry. Researchers are particularly focused on its role as a building block for kinase inhibitors and other targeted therapies. The compound's oxazole-carboxamide scaffold is known to exhibit excellent bioavailability and metabolic stability, making it attractive for pharmaceutical development.

In recent years, CAS 1806396-44-0 has emerged as a key intermediate in the synthesis of novel therapeutic agents. Its structural features allow for diverse modifications, enabling medicinal chemists to explore structure-activity relationships (SAR) for various biological targets. The pharmaceutical industry has shown particular interest in its potential applications in oncology and neurological disorders.

The synthesis of 2-Ethylbenzo[d]oxazole-5-carboxamide typically involves multi-step organic transformations starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to this valuable compound. Recent publications have highlighted innovative catalytic methods that improve yield and purity while reducing waste generation.

Beyond pharmaceutical applications, 1806396-44-0 has found utility in materials science. Its conjugated π-system and electron-rich heterocyclic core make it interesting for organic electronic applications. Scientists are investigating its potential in organic light-emitting diodes (OLEDs) and photovoltaic materials, where its photophysical properties can be finely tuned through structural modifications.

The global market for 2-Ethylbenzo[d]oxazole-5-carboxamide has shown steady growth, driven by increasing R&D investments in both pharmaceutical and advanced material sectors. Market analysts project continued expansion as more applications are discovered for this versatile compound. Current research trends focus on developing more cost-effective production methods to meet growing demand.

Quality control of CAS 1806396-44-0 is crucial for its various applications. Advanced analytical techniques including HPLC, LC-MS, and NMR spectroscopy are routinely employed to ensure product purity and consistency. The compound typically appears as a white to off-white crystalline powder with well-defined spectroscopic characteristics that facilitate identification and quality assessment.

Storage and handling of 2-Ethylbenzo[d]oxazole-5-carboxamide require standard laboratory precautions. The compound should be kept in a cool, dry environment protected from light and moisture to maintain stability. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with this chemical.

Recent patent literature reveals growing intellectual property activity surrounding 1806396-44-0 and its derivatives. Pharmaceutical companies are actively protecting novel synthetic routes and therapeutic applications, indicating the compound's commercial potential. This IP landscape suggests increasing value in both process chemistry and end-use applications.

For researchers seeking 2-Ethylbenzo[d]oxazole-5-carboxamide suppliers, it's important to verify certificates of analysis and inquire about custom synthesis capabilities. Many specialty chemical manufacturers now offer this compound in both research and bulk quantities, with options for isotopic labeling or structural modifications to meet specific research needs.

The future outlook for CAS 1806396-44-0 appears promising, with ongoing research uncovering new applications across multiple disciplines. As synthetic methodologies improve and biological activities are further elucidated, this compound is likely to maintain its position as an important tool in chemical research and development.